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Compound of Interest

Compound Name: L 152804

Cat. No.: B1673691 Get Quote

Welcome to the technical support center for L-152804, a potent and selective non-peptide

neuropeptide Y Y5 receptor antagonist. This resource is designed for researchers, scientists,

and drug development professionals to address common challenges, particularly those related

to solubility, that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of L-152804?

A1: The recommended solvent for preparing stock solutions of L-152804 is dimethyl sulfoxide

(DMSO).[1][2] L-152804 is readily soluble in DMSO at concentrations up to 100 mM.[1] Some

suppliers report solubility up to 112.5 mg/mL (~307 mM) in DMSO with sonication.[2]

Q2: How should I store L-152804?

A2: L-152804 powder should be stored desiccated at +4°C.[1] Once dissolved in a solvent, it is

recommended to prepare aliquots of the stock solution and store them in tightly sealed vials at

-20°C or -80°C. For solutions in DMSO, storage at -80°C for up to 6 months to a year is

generally acceptable. To avoid degradation from repeated freeze-thaw cycles, use fresh

aliquots for your experiments.[3][4]

Q3: I am observing precipitation when I dilute my DMSO stock solution of L-152804 into an

aqueous medium for my in vitro assay. What can I do?
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A3: This is a common issue with hydrophobic compounds like L-152804. Here are several

strategies to address this:

Minimize Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5%

in your assay medium to avoid solvent effects on cells.[5]

Stepwise Dilution: Perform serial dilutions in your aqueous buffer rather than adding the

DMSO stock directly to the final volume. This gradual change in solvent polarity can help

maintain solubility.[5]

Use of a Co-solvent: Consider using a co-solvent system. A mixture of DMSO with other

organic solvents like ethanol, propylene glycol, or polyethylene glycol (PEG) can sometimes

improve solubility upon aqueous dilution.

pH Adjustment: The solubility of a compound can be influenced by the pH of the solution.

While the pKa of L-152804 is not readily available, experimenting with slight pH adjustments

of your aqueous buffer (if your assay permits) may be beneficial.

Incorporate Surfactants: Non-ionic surfactants such as Tween 80 can help to create micelles

that encapsulate the hydrophobic drug, thereby increasing its apparent solubility in aqueous

solutions.

Q4: Can I use L-152804 for in vivo studies? How should I formulate it?

A4: Yes, L-152804 is orally active and can be used for in vivo studies.[1][6][7] A common

formulation for oral administration involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween

80, and 45% saline.[2] It is recommended to prepare this formulation fresh on the day of use.
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Issue Possible Cause Recommended Solution

Inconsistent results in

bioassays

Poor solubility leading to

variable effective

concentrations.

Visually inspect all solutions for

precipitation before and during

the experiment. Consider

determining the kinetic and

thermodynamic solubility of L-

152804 in your specific assay

medium.

Low potency or efficacy

observed

The compound may not be

fully dissolved in the aqueous

assay buffer, leading to a lower

actual concentration than

intended.

Re-evaluate your dilution

method. Try pre-warming the

aqueous medium before

adding the L-152804 stock

solution while vortexing.

Consider using a formulation

with a solubilizing agent if

compatible with your

experimental setup.

Cell toxicity observed at higher

concentrations

The solvent (e.g., DMSO) may

be causing toxicity, or the

compound itself may have

cytotoxic effects at high

concentrations.

Run a solvent toxicity control

with the same final

concentration of DMSO (or

other solvents) used in your

experiment. Ensure the final

DMSO concentration is kept

below 0.5%.[5]

Data Presentation
L-152804 Solubility Data

Solvent Maximum Concentration Notes

DMSO 100 mM (36.65 mg/mL)

Some sources report up to

112.5 mg/mL (~307 mM) with

sonication.[2]

Water < 0.1 mg/mL (Insoluble)[3]
L-152804 is poorly soluble in

aqueous solutions.
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L-152804 In Vivo Formulation
Component Percentage

DMSO 10%

PEG300 40%

Tween 80 5%

Saline 45%

Resulting L-152804 Concentration 4 mg/mL (10.92 mM)

Note: Sonication is recommended to aid dissolution.[2]

Experimental Protocols
Protocol for Preparing a 100 mM Stock Solution of L-
152804 in DMSO

Materials: L-152804 powder (MW: 366.46 g/mol ), anhydrous DMSO, sterile microcentrifuge

tubes.

Procedure:

1. Weigh out the desired amount of L-152804 powder. For example, to prepare 1 mL of a 100

mM stock solution, weigh out 36.65 mg of L-152804.

2. Add the appropriate volume of DMSO to the powder.

3. Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a

37°C water bath) and/or sonication may be used to facilitate dissolution.

4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated

freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.
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Protocol for Preparing a Working Solution for In Vitro
Assays

Materials: 100 mM L-152804 stock solution in DMSO, sterile aqueous assay buffer.

Procedure (for a final concentration of 10 µM with 0.1% DMSO):

1. Prepare an intermediate dilution of the 100 mM stock solution. For example, dilute the

stock solution 1:100 in DMSO to obtain a 1 mM solution.

2. Add 10 µL of the 1 mM intermediate solution to 990 µL of the pre-warmed aqueous assay

buffer.

3. Vortex the working solution immediately and thoroughly.

4. Visually inspect for any signs of precipitation before adding to your assay.

Visualizations
NPY Y5 Receptor Signaling Pathway
Neuropeptide Y (NPY) binds to its G-protein coupled receptor, Y5, initiating a cascade of

intracellular signaling events. L-152804 acts as an antagonist, blocking this interaction. The Y5

receptor can couple to different G-proteins, leading to the modulation of several downstream

effectors.
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Caption: Simplified signaling pathway of the NPY Y5 receptor and its antagonism by L-152804.

Experimental Workflow for Assessing L-152804
Solubility Issues
This workflow outlines the steps to troubleshoot solubility problems when preparing L-152804

for in vitro experiments.
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Caption: A logical workflow for troubleshooting L-152804 solubility issues in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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